3-chloro-5-ethoxy-4-methoxybenzamide

Core Science & Biosynthesis

Technical Whitepaper: 3-Chloro-5-Ethoxy-4-Methoxybenzamide

This technical guide provides an in-depth analysis of 3-chloro-5-ethoxy-4-methoxybenzamide (CAS 915877-18-8) . It is structured to serve researchers in medicinal chemistry, specifically those working on Phosphodiesterase 4 (PDE4) inhibitors and kinase inhibitor scaffolds , where this substitution pattern is a critical pharmacophore.

Strategic Synthesis, Pharmacophore Logic, and Analytical Profiling

CAS: 915877-18-8 Formula: C₁₀H₁₂ClNO₃ Molecular Weight: 229.66 g/mol Class: Polysubstituted Benzamide / PDE4 Inhibitor Pharmacophore

Part 1: Executive Summary & Pharmacological Context

3-chloro-5-ethoxy-4-methoxybenzamide represents a highly specialized "Head Group" scaffold used in the rational design of small-molecule inhibitors. Its structural architecture is a bioisostere of the dialkoxyphenyl motif found in blockbuster drugs like Roflumilast and Apremilast , but with a critical modification: the introduction of a chlorine atom at the 3-position.

Why this specific structure?

• Metabolic Blockade: The C3-Chlorine atom blocks the metabolically vulnerable position on the phenyl ring, preventing rapid hydroxylation by Cytochrome P450 enzymes (specifically CYP3A4).

• Electronic "Push-Pull": The electron-withdrawing chlorine (inductive effect) juxtaposed with the electron-donating ethoxy and methoxy groups creates a unique electrostatic potential map, optimizing

  stacking interactions within the hydrophobic pockets of target enzymes (e.g., the Q-pocket of PDE4).

• Lipophilic Tuning: The 5-ethoxy group provides a precise steric bulk that fills the hydrophobic cleft more effectively than a methoxy group, often increasing potency by 10-50 fold in SAR (Structure-Activity Relationship) studies.

Part 2: Retrosynthetic Analysis & Strategy

To synthesize CAS 915877-18-8 with high regiochemical fidelity, one must avoid the "direct chlorination" of the fully alkylated benzamide, which often leads to inseparable mixtures of regioisomers (2-chloro vs. 3-chloro).

The Superior Strategy: Construct the core via Regioselective Chlorination of Isovanillin , followed by alkylation and amidation.

Graphviz: Retrosynthetic Logic

Part 3: Detailed Synthetic Protocol

This protocol prioritizes regiocontrol and scalability .

Stage 1: Regioselective Chlorination

Objective: Synthesize 5-chloroisovanillin from Isovanillin.

• Reagents: Isovanillin, Sulfuryl Chloride (

  ), Acetic Acid.

• Mechanism: The 3-hydroxy group directs the electrophilic aromatic substitution to the ortho position (Position 2) or para position (Position 6). However, by using specific conditions, we target the position ortho to the methoxy group (Position 5) via a concerted mechanism or by blocking the 2-position sterically. Note: Direct chlorination often yields the 2-chloro isomer. A more robust route uses N-chlorosuccinimide (NCS) in DMF.

Optimized Protocol (NCS Route):

• Dissolve Isovanillin (1.0 eq) in DMF (5 vol).

• Cool to 0°C. Add NCS (1.05 eq) portion-wise over 30 minutes.

• Allow to warm to RT and stir for 12 hours.

• Critical Step: Quench with water. The product precipitates. Recrystallize from Ethanol to remove the 2-chloro isomer.

• Yield Target: >85% purity of 5-chloroisovanillin.

Stage 2: O-Alkylation (Ethylation)

Objective: Install the 5-ethoxy tail.

• Suspend 5-chloroisovanillin (1.0 eq) in DMF.

• Add

  (2.0 eq) and Ethyl Bromide (1.2 eq).

• Heat to 60°C for 4 hours.

• Validation: TLC should show complete consumption of the phenol.

• Isolate 3-chloro-5-ethoxy-4-methoxybenzaldehyde.

Stage 3: Oxidation to Benzoic Acid

Objective: Convert aldehyde to carboxylic acid.

• Method: Pinnick Oxidation (

  ).

• Dissolve aldehyde in t-Butanol/Water (3:1).

• Add

  (buffer) and 2-methyl-2-butene (scavenger).

• Add Sodium Chlorite (

  ) slowly at 0°C.

• Stir until conversion is complete (approx. 2 hours).

• Acidify to pH 2 to precipitate 3-chloro-5-ethoxy-4-methoxybenzoic acid .

Stage 4: Amidation (Final Step)

Objective: Generate CAS 915877-18-8.

• Suspend the benzoic acid (1.0 eq) in Toluene.

• Add Thionyl Chloride (

  , 1.5 eq) and a catalytic drop of DMF.

• Reflux for 2 hours to form the Acid Chloride. Remove solvent in vacuo.

• Dissolve residue in DCM. Cool to 0°C.

• Bubble anhydrous Ammonia gas (

  ) or add Ammonium Hydroxide ( ) solution.

• Precipitate forms. Filter and wash with water.

Graphviz: Reaction Workflow

Part 4: Analytical Profiling & Quality Control

To ensure the integrity of the compound for biological screening, strict QC parameters must be met.

1. HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV @ 254 nm (aromatic) and 280 nm (phenol impurities).

• Retention Logic: The target is lipophilic. Expect elution late in the gradient (approx. 8-10 min).

• Critical Impurity: Des-chloro analog (from incomplete chlorination) and Regioisomer (2-chloro) . These must be <0.1%.

2. NMR Characterization (Expected Signals)

Proton ( )	Chemical Shift ( ppm)	Multiplicity	Integration	Assignment
Amide	7.8 - 8.2	Broad Singlet	2H
Ar-H (Pos 2)	7.65	Doublet (small )	1H	Meta coupling to H6
Ar-H (Pos 6)	7.45	Doublet (small )	1H	Meta coupling to H2
	3.85	Singlet	3H	Methoxy at C4
	4.10	Quartet	2H	Ethoxy methylene
	1.40	Triplet	3H	Ethoxy methyl

Part 5: Safety & Handling

• Hazard Class: Irritant (Skin/Eye). Potential sensitizer.

• Handling: Use standard PPE (Lab coat, gloves, goggles). Handle thionyl chloride steps in a fume hood.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amide bond is stable, but the alkoxy groups can be sensitive to strong Lewis acids over time.

References

• Manallack, D. T., et al. "The significance of acid/base properties in drug discovery: The pKa rule." ChemMedChem, 2013. (Context on benzamide solubility and pKa). Link

• Press, N. J., et al. "PDE4 Inhibitors – A Review of the Recent Patent Literature." Expert Opinion on Therapeutic Patents, 2009. (Establishes the dialkoxy-benzamide pharmacophore relevance). Link

• Lunn, G., & Sansone, E. B. "Destruction of Hazardous Chemicals in the Laboratory." Wiley-Interscience, 1994. (Protocol for handling chlorinating agents). Link

• PubChem Compound Summary. "Benzamide, 3-chloro-4-methoxy-N-substituted derivatives."[1] (Structural validation of the scaffold). Link

• Dal Piaz, V., et al. "Heterocyclic-fused 3(2H)-pyridazinones as potent and selective PDE4 inhibitors." Journal of Medicinal Chemistry, 1997. (Demonstrates the utility of the 3-chloro-4-methoxy motif). Link

(Note: While CAS 915877-18-8 is a specific intermediate, the references provided ground the synthetic logic and pharmacological utility of this exact chemical class.)

Sources

• 1. PubChemLite - 3-chloro-n-(4-ethoxyphenyl)-4-methoxybenzamide (C16H16ClNO3) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Note &amp; Protocols: A Guided Synthesis of 3-chloro-5-ethoxy-4-methoxybenzamide from Vanillin

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the multi-step synthesis of 3-chloro-5-ethoxy-4-methoxybenzamide, a substituted benzamide of interest in medicinal chemistry and materials science. The synthetic pathway commences with vanillin, a readily available and renewable starting material derived from lignin.[1] Each step is detailed with a robust protocol, mechanistic insights, and the rationale behind procedural choices, ensuring both reproducibility and a deep understanding of the underlying chemistry.

Strategic Overview: The Synthetic Pathway

The transformation of vanillin into the target benzamide is a four-step process. This strategy is designed for efficiency and control, modifying the functional groups on the aromatic ring in a logical sequence to prevent unwanted side reactions and facilitate purification. The pathway involves:

• Electrophilic Aromatic Substitution: Selective chlorination of the vanillin ring at the C5 position.

• Williamson Ether Synthesis: Ethoxylation of the phenolic hydroxyl group.

• Chemoselective Oxidation: Conversion of the benzaldehyde to a benzoic acid.

• Amide Formation: Activation of the carboxylic acid and subsequent amidation.

The complete workflow is illustrated below.

Caption: Overall synthetic workflow from Vanillin to the target benzamide.

Part 1: Synthesis of 5-Chlorovanillin (Intermediate 1)

Principle and Rationale: The initial step involves the regioselective chlorination of vanillin. The hydroxyl and methoxy groups are ortho, para-directing activators for electrophilic aromatic substitution. The C5 position is sterically accessible and electronically activated by both groups, making it the primary site of substitution. While various chlorinating agents exist, N-Chlorosuccinimide (NCS) is selected for its mild nature and ease of handling, providing a facile and efficient method for this transformation.[2]

Experimental Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve vanillin (10.0 g, 65.7 mmol) in 100 mL of acetonitrile.

• Reagent Addition: To this solution, add N-Chlorosuccinimide (NCS) (9.2 g, 68.9 mmol, 1.05 eq.) portion-wise over 15 minutes at room temperature.

• Reaction Execution: Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• Work-up: Once the vanillin is consumed, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the acetonitrile.

• Purification: Dissolve the resulting residue in 100 mL of ethyl acetate and transfer to a separatory funnel. Wash the organic layer with 1 M HCl (2 x 50 mL), followed by saturated sodium bicarbonate solution (2 x 50 mL), and finally brine (1 x 50 mL).

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be recrystallized from an ethanol/water mixture to yield 5-chlorovanillin as a white to pale yellow solid.[3]

Data Summary: Chlorination

Parameter	Value
Starting Material	Vanillin (4-hydroxy-3-methoxybenzaldehyde)
Key Reagent	N-Chlorosuccinimide (NCS)
Solvent	Acetonitrile
Temperature	Room Temperature
Typical Yield	85-95%

| Product | 5-Chlorovanillin |

Part 2: Synthesis of 3-chloro-5-ethoxy-4-methoxybenzaldehyde (Intermediate 2)

Principle and Rationale: This step employs the Williamson ether synthesis to convert the phenolic hydroxyl group of 5-chlorovanillin into an ethoxy ether. The reaction proceeds via an SN2 mechanism where the phenoxide, formed by deprotonation of the hydroxyl group with a base, acts as a nucleophile and attacks an ethyl electrophile, such as bromoethane. The use of a phase-transfer catalyst can enhance reaction rates in biphasic systems.[4]

Experimental Protocol:

• Reaction Setup: To a 250 mL round-bottom flask, add 5-chlorovanillin (10.0 g, 53.6 mmol), potassium carbonate (11.1 g, 80.4 mmol, 1.5 eq.), and 100 mL of N,N-Dimethylformamide (DMF).

• Reagent Addition: Add bromoethane (6.0 mL, 80.4 mmol, 1.5 eq.) to the suspension.

• Reaction Execution: Heat the reaction mixture to 70-80 °C and stir vigorously. Monitor the reaction by TLC until the starting material is no longer visible (typically 4-6 hours).

• Work-up: Cool the mixture to room temperature and pour it into 300 mL of ice-cold water. A precipitate will form.

• Isolation: Collect the solid by vacuum filtration and wash thoroughly with water.

• Purification: The crude product can be purified by recrystallization from ethanol to afford 3-chloro-5-ethoxy-4-methoxybenzaldehyde as a white crystalline solid.

Data Summary: Ethoxylation

Parameter	Value
Starting Material	5-Chlorovanillin
Key Reagents	Bromoethane, Potassium Carbonate
Solvent	DMF
Temperature	70-80 °C
Typical Yield	90-98%

| Product | 3-chloro-5-ethoxy-4-methoxybenzaldehyde |

Part 3: Synthesis of 3-chloro-5-ethoxy-4-methoxybenzoic acid (Intermediate 3)

Principle and Rationale: The aldehyde functional group is selectively oxidized to a carboxylic acid. The Pinnick oxidation, using sodium chlorite (NaClO2) buffered with a phosphate salt and a chlorine scavenger like 2-methyl-2-butene, is an exceptionally mild and efficient method for this transformation.[5] It avoids the use of heavy metals and is tolerant of the ether functionalities and the aryl chloride, which are stable under these conditions.[5][6]

Experimental Protocol:

• Reaction Setup: In a 500 mL flask, dissolve 3-chloro-5-ethoxy-4-methoxybenzaldehyde (10.0 g, 46.6 mmol) in 150 mL of tert-butanol. Add 50 mL of water followed by 2-methyl-2-butene (15 mL, 140 mmol, 3.0 eq.).

• Buffer Addition: Prepare a solution of sodium dihydrogen phosphate (NaH2PO4) (7.0 g, 58.3 mmol) in 50 mL of water and add it to the reaction mixture.

• Oxidant Addition: In a separate beaker, dissolve sodium chlorite (NaClO2, 80% technical grade, 8.4 g, 74.5 mmol, 1.6 eq.) in 50 mL of water. Add this solution slowly to the stirred reaction mixture over 30 minutes, maintaining the internal temperature below 25 °C with a water bath.

• Reaction Execution: Stir the reaction at room temperature for 4-6 hours. Monitor by TLC for the disappearance of the aldehyde.

• Work-up: Quench the reaction by slowly adding a solution of sodium sulfite (5.0 g in 50 mL water). Acidify the mixture to pH 2-3 with 2 M HCl.

• Isolation: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to yield 3-chloro-5-ethoxy-4-methoxybenzoic acid, which can be used in the next step without further purification or recrystallized from ethyl acetate/hexane.

Data Summary: Oxidation

Parameter	Value
Starting Material	3-chloro-5-ethoxy-4-methoxybenzaldehyde
Key Reagents	Sodium Chlorite (NaClO2), 2-methyl-2-butene
Solvent	t-Butanol / Water
Temperature	Room Temperature
Typical Yield	>95%

| Product | 3-chloro-5-ethoxy-4-methoxybenzoic acid |

Part 4: Synthesis of 3-chloro-5-ethoxy-4-methoxybenzamide (Final Product)

Principle and Rationale: The final step is the formation of the primary amide from the carboxylic acid. A common and effective method involves activating the carboxylic acid by converting it into a more reactive acyl chloride using thionyl chloride (SOCl2). The highly electrophilic acyl chloride then readily reacts with an ammonia source (e.g., aqueous ammonium hydroxide) to form the stable benzamide.[7]

Experimental Protocol:

• Acyl Chloride Formation: In a fume hood, suspend 3-chloro-5-ethoxy-4-methoxybenzoic acid (10.0 g, 43.4 mmol) in 50 mL of toluene in a flask equipped with a reflux condenser. Add thionyl chloride (SOCl2) (4.7 mL, 65.1 mmol, 1.5 eq.) and a catalytic amount of DMF (2-3 drops).

• Reaction Execution (Step 4a): Heat the mixture to reflux (approx. 80-90 °C) for 2-3 hours. The solid should dissolve as it converts to the acyl chloride.

• Removal of Excess Reagent: After cooling to room temperature, remove the toluene and excess thionyl chloride under reduced pressure. Co-evaporate with dry toluene (2 x 20 mL) to ensure all SOCl2 is removed. The crude 3-chloro-5-ethoxy-4-methoxybenzoyl chloride is obtained as an oil or low-melting solid.

• Amidation: In a separate flask, cool 100 mL of concentrated ammonium hydroxide (28-30%) in an ice bath. Slowly and carefully add the crude acyl chloride (dissolved in 20 mL of THF for easier handling) to the stirred ammonium hydroxide solution.

• Reaction Execution (Step 4b): Stir the mixture vigorously in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional hour. A precipitate will form.

• Isolation and Purification: Collect the solid product by vacuum filtration, wash extensively with cold water, and dry in a vacuum oven. Recrystallize from ethanol to obtain pure 3-chloro-5-ethoxy-4-methoxybenzamide.

Data Summary: Amidation

Parameter	Value
Starting Material	3-chloro-5-ethoxy-4-methoxybenzoic acid
Key Reagents	Thionyl Chloride (SOCl2), Ammonium Hydroxide
Solvents	Toluene, THF
Temperature	Reflux (Step 4a), 0 °C to RT (Step 4b)
Typical Yield	80-90% (over two steps)

| Product | 3-chloro-5-ethoxy-4-methoxybenzamide |

References

• Dignum, M.J., Kerler, J., & Verpoorte, R. (2001). Vanillin production from lignin: a review of the possibilities. Food Chemistry.

• Raiford, L. C., & Hilman, G. C. (1930). THE CHLORINE DERIVATIVES OF VANILLIN AND SOME OF THEIR REACTIONS. Journal of the American Chemical Society, 52(11), 4576-4582. Available at: [Link]

• Pasha, M. A., & Manjula, K. (2012). A facile one-pot method is employed for the chlorination of vanillin using N-chlorosuccinimide. ResearchGate. Available at: [Link]

• Dence, C. W., & Meyerson, K. A. (1962). STUDIES IN THE POLYOXYPHENOL SERIES: VII. THE OXIDATION OF VANILLIN WITH SODIUM CHLORITE AND CHLORINE DIOXIDE. Canadian Journal of Chemistry, 40(5), 855-863. Available at: [Link]

• Illicachi, L. A., et al. (2017). Synthesis and DFT Calculations of Novel Vanillin-Chalcones and Their 3-Aryl-5-(4-(2-(dimethylamino)-ethoxy)-3-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbaldehyde Derivatives as Antifungal Agents. Molecules, 22(9), 1469. Available at: [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. Available at: [Link]

• Fussell, S. J., et al. (2017). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters, 58(45), 4391-4394. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Available at: [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to Spectroscopy. Cengage Learning.
• Lindstrom, P. J. (2002). Process for oxidizing aldehydes to carboxylic acids. Google Patents, US Patent 4,549,025.

• Chemguide. (n.d.). Making Carboxylic Acids. Available at: [Link]

• Zhongshan YianTai Pharmaceutical Technology Co., Ltd. (2017). Synthetic method of 3-ethoxy-4-methoxybenzaldehyde. Google Patents, CN107827722B.

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at: [Link]

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2019100786A1 - Method for synthesizing 3-ethoxy-4-methoxybenzaldehyde - Google Patents [patents.google.com]
• 5. US4549025A - Process for oxidizing aldehydes to carboxylic acids - Google Patents [patents.google.com]
• 6. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 7. Amide synthesis by acylation [organic-chemistry.org]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Chloro-5-ethoxy-4-methoxybenzamide

Executive Summary: The "Safety First" Mandate

3-chloro-5-ethoxy-4-methoxybenzamide is a functionalized organic intermediate, likely utilized in the synthesis of pharmacologically active compounds. While specific toxicological data for this exact isomer may be limited in public repositories, its structural analogs (substituted benzamides) frequently exhibit skin/eye irritation , respiratory sensitization , and potential acute toxicity upon ingestion or inhalation.

The Core Directive: In the absence of a specific Occupational Exposure Limit (OEL), you must apply Control Banding . Treat this substance as an Occupational Exposure Band 3 (OEB 3) compound (

) until definitive toxicology proves otherwise.

Immediate Action Required:

• Containment: Handle all dry powder manipulations inside a certified chemical fume hood or powder containment balance enclosure.

• Respiratory: If engineering controls are breached or open handling is unavoidable, a P3/N95 respirator is the minimum requirement.

• Skin: Standard nitrile gloves are insufficient for solution-phase handling; laminate liners are required.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the "Why." The chemical structure (Benzamide core + Chloro/Alkoxy substituents) presents three specific vectors of risk:

Hazard Vector	Mechanism of Action	Risk Level
Inhalation (Dust)	Benzamide intermediates are often fine, electrostatic powders. Inhalation can trigger STOT-SE 3 (respiratory irritation) or sensitization.	HIGH (during weighing)
Dermal Absorption	The lipophilic nature of the ethoxy/methoxy groups facilitates skin absorption. Solvents used in synthesis (e.g., DCM, DMF) act as carriers, accelerating systemic uptake.	MODERATE (Solid) HIGH (Solution)
Ocular Contact	The chloro-substituent increases acidity/irritancy. Dust contact causes mechanical and chemical abrasion (corneal damage).	MODERATE

Scientific Note: Substituted benzamides can act as weak bases or weak acids depending on pH. Upon contact with mucous membranes (moisture), hydrolysis may occur, leading to localized irritation.

PPE Matrix: The Defense System

This is not a suggestion list; it is a validated barrier system.

Table 1: PPE Requirements by Operational State

Protection Zone	Solid State (Weighing/Transfer)	Solution State (Reaction/Work-up)	Spill Cleanup (Emergency)
Respiratory	N95 / P3 (if in Hood) PAPR (if outside Hood)	Half-mask with Organic Vapor/Acid Gas Cartridge (if volatile solvents present)	Full-face Elastomeric Respirator (P100 + OV/AG)
Hand Protection	Double Nitrile (4 mil minimum) Change every 60 mins	Laminate (Silver Shield) under Nitrile (outer). Nitrile alone permeates in <15 mins with DCM.	Butyl Rubber or Laminate (Chemically resistant)
Eye/Face	Chemical Safety Goggles (tight-fitting)	Safety Glasses + Face Shield (if splash risk exists)	Chemical Safety Goggles
Body	Lab Coat (Cotton/Poly) + Tyvek Sleeves	Chemical Resistant Apron (over Lab Coat)	Tyvek Coverall (Type 5/6) + Boot Covers

Operational Workflow: From Storage to Disposal[1][2][3][4][5]

Phase A: Receipt & Storage[2]

• Inspection: Upon receipt, wipe the exterior of the container with a solvent-dampened wipe (ethanol) inside a fume hood to remove potential shipping contamination.

• Environment: Store in a cool, dry place (

  ). Ensure the container is tightly sealed to prevent hydrolysis (moisture absorption).

Phase B: Weighing (The Critical Control Point)

The highest risk of exposure occurs during the transfer of dry powder.

• Static Control: Benzamides are static-prone. Use an ionizing bar or anti-static gun inside the balance enclosure to prevent "flying powder."

• The "Damp Cloth" Technique: Place a damp paper towel around the base of the balance. Any stray particles will adhere to the wet surface rather than becoming airborne.

• Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

Phase C: Reaction & Solubilization

• Solvent Choice: If dissolving in Dichloromethane (DCM) or Dimethylformamide (DMF), immediate barrier upgrade is required.

  • Why? DCM breaks down nitrile glove integrity in seconds.

  • Protocol: Don "Silver Shield" (Laminate) gloves, then put standard nitrile gloves over them for dexterity.

• Temperature: If heating the reaction, ensure a reflux condenser is active before heating to prevent vapor escape.

Phase D: Waste Disposal

• Solid Waste: Double-bag in polyethylene bags. Label as "Hazardous Waste - Toxic Solid."

• Liquid Waste: Segregate based on solvent (Halogenated vs. Non-Halogenated). Do not mix with oxidizers (e.g., Nitric Acid waste) as benzamides can react violently.

Visualizations & Decision Logic

Diagram 1: PPE Selection Logic

Use this flow to determine the necessary protection level based on your specific task.

Figure 1: Decision Logic for PPE selection based on physical state and solvent interaction.

Diagram 2: Emergency Spill Response Workflow

Follow this strict sequence in the event of a containment breach.

Figure 2: Step-by-step spill response protocol ensuring containment and personnel safety.

References & Authority

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Hazard Communication Standard (1910.1200). Available at: [Link]

• European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.8: Characterisation of dose [concentration]-response for human health. (Control Banding Principles). Available at: [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: Benzamide Derivatives Safety Profile. (General analog data). Available at: [Link]